Cas no 1368116-02-2 (2-chloro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-one)

• Product Name: 2-chloro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-one
• CAS No: 1368116-02-2
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD22011430
• CID: 4697402
• PubChem ID: 82340021
• Update Time: 2025-05-19

2-chloro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(4-methyl-2,3-dihydro-1,4-benzoxazin-6-yl)ethanone
• 2-chloro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-one

• MDL： MFCD22011430
• Inchi： 1S/C11H12ClNO2/c1-13-4-5-15-11-3-2-8(6-9(11)13)10(14)7-12/h2-3,6H,4-5,7H2,1H3
• InChI Key： OCSJQPZLSQIXLR-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2=C(C=1)N(C)CCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 29.5

Additional information on 2-chloro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-one

Professional Introduction to 2-chloro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-one (CAS No. 1368116-02-2)

2-chloro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-one, identified by the CAS number 1368116-02-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and medicinal chemistry. The compound's molecular architecture incorporates a benzoxazinone core, which is a privileged scaffold known for its biological activity and structural versatility.

The presence of a chloro substituent at the alpha-position of the ketone and a methyl group adjacent to the benzoxazinone ring introduces specific electronic and steric properties that modulate its reactivity and interaction with biological targets. Such structural features are often exploited in the design of novel therapeutic agents, where fine-tuning of substituents can lead to enhanced efficacy and selectivity. The benzoxazinone moiety itself is associated with various pharmacological effects, including anti-inflammatory, antimicrobial, and antioxidant properties, which have been extensively studied in natural product chemistry and synthetic drug development.

In recent years, the synthesis and functionalization of benzoxazinone derivatives have seen remarkable advancements, particularly in the context of developing small-molecule inhibitors for enzymatic targets relevant to human diseases. The 2-chloro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-one structure represents an excellent starting point for exploring novel pharmacophores. Its reactivity as a ketone allows for further derivatization via condensation reactions, alkylation, or oxidation pathways, enabling the creation of diverse analogues with tailored biological profiles.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex bioactive molecules. The benzoxazinone scaffold is particularly useful in medicinal chemistry due to its ability to form hydrogen bonds and engage in hydrophobic interactions with biological targets. This characteristic has been leveraged in the development of kinase inhibitors, protease inhibitors, and other enzyme-targeted drugs. Additionally, the chloro substituent enhances electrophilicity at certain positions, facilitating nucleophilic additions or metal-catalyzed cross-coupling reactions, which are pivotal in modern drug synthesis strategies.

The compound's relevance is further underscored by its potential applications in addressing emerging therapeutic challenges. For instance, recent studies have highlighted the importance of benzoxazinone derivatives in combating resistant bacterial strains and fungal infections. The structural motifs present in 2-chloro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethan-1-one align well with known scaffolds that exhibit broad-spectrum antimicrobial activity. Researchers have been exploring modifications to this core structure to improve solubility, bioavailability, and target specificity.

Moreover, advancements in computational chemistry and molecular modeling have accelerated the discovery process for compounds like this one. Virtual screening techniques allow researchers to predict binding affinities and optimize molecular interactions before conducting labor-intensive wet-lab experiments. The benzoxazinone core's well-characterized interactions with biological targets make it an attractive candidate for such computational approaches. By integrating experimental data with predictive models, scientists can rapidly identify promising derivatives of 2-chloro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-y)ethan-1-one for further validation.

The synthesis of this compound typically involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include cyclization reactions to form the benzoxazinone ring system followed by functional group manipulations such as chlorination or alkylation at specific positions. Catalytic processes play a crucial role here; for example, transition metal catalysts can facilitate selective C-C bond formations or modifications without compromising sensitive functional groups.

In academic research circles, 2-chloro - 1-( 4 - methyl - 3 , 4 - dihydro - 2 H - 1 , 4 - benz ox azin - 6 - yl ) eth an - 1 - one has been utilized as a building block for exploring novel synthetic pathways. Its versatility allows chemists to test different reaction conditions and develop innovative synthetic strategies that could be applied to other complex molecules. Such explorations contribute not only to drug discovery but also advance our understanding of organic transformations at a fundamental level.

The pharmacological evaluation of derivatives derived from this compound has revealed intriguing biological activities that warrant further investigation. Preclinical studies have demonstrated potential therapeutic effects against various disease modalities by modulating key signaling pathways or inhibiting pathological enzymes. While these findings are preliminary, they underscore the importance of continued research into structurally related compounds that may offer improved therapeutic profiles.

From an industrial perspective, 2-chloro - 1-( 4 - methyl - 3 , 4 - dihydro - 2 H - 1 , 4 - benz ox azin - 6 - yl ) eth an - 1 - one exemplifies how academic discoveries can transition into viable drug candidates through collaborative efforts between academia and pharmaceutical industries. Its unique structural features provide opportunities for innovation across multiple disciplines—including organic chemistry, medicinal chemistry, pharmacology, and biotechnology—highlighting its interdisciplinary significance.

The future directions for research involving this compound are promising yet challenging. As drug resistance continues to evolve, there is an urgent need for novel therapeutic agents with distinct mechanisms of action.* Derivatives based on *benz ox azinones* represent one such avenue toward addressing unmet medical needs.* By leveraging computational tools,* optimizing synthetic routes,* and conducting rigorous biological evaluations,* researchers aim to unlock new therapeutic possibilities derived from *cas no1368116* related scaffolds.*